Methyl 6-dimethoxyphosphoryl-5-oxohexanoate
Overview
Description
“Methyl 6-dimethoxyphosphoryl-5-oxohexanoate” is a chemical compound with the molecular formula C9H17O6P . It has a molecular weight of 252.2 g/mol.
Molecular Structure Analysis
The molecular structure of “Methyl 6-dimethoxyphosphoryl-5-oxohexanoate” is defined by its molecular formula, C9H17O6P . The exact mass of the molecule is 252.076279 Da .Scientific Research Applications
Flame Retardant in Polyurethane Foam
This compound has been used as a flame retardant in flexible polyurethane foams (FPUF). A study combined bis([dimethoxyphosphoryl]methyl) phenyl phosphate (BDMPP), a similar compound, with two commercial flame retardants, melamine (MA) and expandable graphite (EG) in FPUF . The study found that BDMPP plays an essential role in the gas phase because it significantly reduces the effective heat of combustion (EHC) .
Synergistic Effect with Expandable Graphite
The study also highlighted the synergistic effect caused by the combination of BDMPP and EG. The measured char yield from thermogravimetric analysis (TGA) is greater than the sum of individual effects . No dripping phenomenon occurs during burning for FPUF-BDMPP-EGs, as demonstrated by the result of the UL 94 HBF test .
Smoke Suppression
EG performs excellently on smoke suppression during burning, as evident in the result of the cone calorimeter test . This suggests that “Methyl 6-dimethoxyphosphoryl-5-oxohexanoate” could potentially be used in similar applications.
Synergistic Effect with Melamine
Melamine (MA) reduces the peak heat release rate (pHRR) significantly . The synergistic effect of the combination of BDMPP and EG as well as MA offers an approach to enhance flame retardancy and smoke suppression .
Potential Use in Polyamide Industry
While there isn’t direct research on “Methyl 6-dimethoxyphosphoryl-5-oxohexanoate” in this context, related compounds have been studied for their potential use in the polyamide industry, including the production of nylon-6, and nylon-6, 6 . Given the structural similarities, it’s possible that “Methyl 6-dimethoxyphosphoryl-5-oxohexanoate” could have similar applications.
properties
IUPAC Name |
methyl 6-dimethoxyphosphoryl-5-oxohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17O6P/c1-13-9(11)6-4-5-8(10)7-16(12,14-2)15-3/h4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMOYKTGCMQTQNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCC(=O)CP(=O)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17O6P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-dimethoxyphosphoryl-5-oxohexanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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